Cas no 135808-66-1 (3,5-dimethoxybenzylmagnesium chloride)

• Product Name: 3,5-dimethoxybenzylmagnesium chloride
• CAS No: 135808-66-1
• MF: C₉H₁₁ClMgO₂
• MW: 210.940442323685
• MDL: MFCD02260202
• CID: 900892
• PubChem ID: 24880133
• Update Time: 2025-11-06

3,5-dimethoxybenzylmagnesium chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxybenzylmagnesium chloride
• magnesium,1-methanidyl-3,5-dimethoxybenzene,chloride
• MG-132
• 3,5-Dimethoxybenzylmagnesium chloride 0.25 M in Tetrahydrofuran
• 3,5-Dimethoxybenzylmagnesium chloride solution
• 3.5-Dimethoxy-benzyl-magnesium-chlorid
• AKOS016017662
• SCHEMBL2390804
• 3,5-Dimethoxybenzylmagnesium chloride, 0.25M in THF
• 3,5-Dimethoxybenzylmagnesium chloride, 0.25 M in 2-MeTHF
• MFCD02260202
• 3,5-Dimethoxybenzylmagnesium chloride - 0.2 M in THF
• 135808-66-1

• MDL： MFCD02260202
• Inchi： 1S/C9H11O2.ClH.Mg/c1-7-4-8(10-2)6-9(5-7)11-3;;/h4-6H,1H2,2-3H3;1H;/q-1;;+2/p-1
• InChI Key： TYDWBLYJIGSBPU-UHFFFAOYSA-M
• SMILES： [Cl-].[Mg+2].O(C)C1C=C(C=C([CH2-])C=1)OC

Computed Properties

• Exact Mass: 210.03000
• Monoisotopic Mass: 210.0297990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.913 g/mL at 25 °C
• Boiling Point: 65-67 °C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 18.46000
• LogP: 2.70900
• Color/Form: 0.2 M in THF

3,5-dimethoxybenzylmagnesium chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H314-H335-H351
• Warning Statement： P210-P260-P280-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14-19-36/37/38-40
• Safety Instruction： S16; S29; S33; S45
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R11; R14; R19; R22; R34

Additional information on 3,5-dimethoxybenzylmagnesium chloride

Comprehensive Overview of 3,5-Dimethoxybenzylmagnesium Chloride (CAS No. 135808-66-1): Properties, Applications, and Industry Insights

3,5-Dimethoxybenzylmagnesium chloride (CAS 135808-66-1) is a highly specialized Grignard reagent widely utilized in organic synthesis and pharmaceutical research. This compound, characterized by its methoxy-substituted benzyl structure, serves as a critical intermediate for constructing complex molecular frameworks. Its unique reactivity profile enables C-C bond formation, making it indispensable in modern fine chemical manufacturing.

Recent trends in green chemistry have amplified interest in optimizing Grignard reagent applications, with researchers exploring solvent-free protocols and catalytic enhancements. The 3,5-dimethoxybenzyl moiety is particularly valued for its electron-donating properties, which influence regioselectivity in cross-coupling reactions. Analytical techniques like HPLC and NMR spectroscopy confirm its stability in ethereal solutions, addressing common concerns about reagent shelf-life.

In pharmaceutical contexts, this compound facilitates the synthesis of biologically active molecules, including potential CNS-targeting compounds. The meta-substitution pattern of its aromatic ring enables precise molecular docking in drug design. Industry reports indicate growing demand for custom Grignard reagents, driven by the need for chiral building blocks in asymmetric synthesis.

From a supply chain perspective, manufacturers emphasize strict quality control measures for CAS 135808-66-1, including moisture-sensitive packaging and argon-purged storage. These protocols align with GMP compliance requirements for high-purity organometallics. The compound's thermal stability data (typically stable below 30°C) informs safe handling procedures in industrial settings.

Emerging applications in material science leverage the compound's ability to functionalize polymer backbones. Studies demonstrate its efficacy in modifying conductive polymers for organic electronics, responding to the renewable energy sector's demand for advanced materials. This dual utility in life sciences and advanced materials positions 3,5-dimethoxybenzylmagnesium chloride as a versatile tool for interdisciplinary research.

Environmental considerations have spurred development of recovery methods for magnesium byproducts, reducing waste in large-scale operations. Computational chemistry models now predict optimal reaction conditions for this reagent, minimizing trial-and-error approaches. These advancements address frequently searched topics like "sustainable organometallic chemistry" and "Grignard reagent troubleshooting" in scientific databases.

The compound's spectroscopic fingerprints (notably 1H NMR: δ 6.45-6.55 ppm for aromatic protons) provide quality verification benchmarks. Patent analyses reveal increasing protection of derivative compounds incorporating the 3,5-dimethoxybenzyl group, particularly in antioxidant formulations and flavor/fragrance chemistry. Such data informs strategic decisions for R&D investment in related chemical spaces.

Educational resources highlight this reagent's role in demonstrating nucleophilic addition mechanisms, making it a valuable teaching tool for advanced organic chemistry courses. Its commercial availability in various solution concentrations (typically 0.5M-2.0M in THF) accommodates diverse laboratory needs while maintaining reproducible results—a key concern for researchers querying "Grignard reaction consistency".